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Compound of Interest

Compound Name: 4-Chloroaniline

Cat. No.: B138754

Essential Safety and Handling Guide for 4-
Chloroaniline

This guide provides immediate safety, operational, and disposal protocols for laboratory
professionals handling 4-Chloroaniline. Adherence to these procedures is critical due to the
significant health risks associated with this compound.

Warning: 4-Chloroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled,
and may cause cancer.[1][2][3] It is also a skin sensitizer and is very toxic to aquatic life with
long-lasting effects.[1][3] Handle this chemical with extreme caution.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 4-Chloroaniline.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b138754?utm_src=pdf-interest
https://www.benchchem.com/product/b138754?utm_src=pdf-body
https://www.benchchem.com/product/b138754?utm_src=pdf-body
https://www.benchchem.com/product/b138754?utm_src=pdf-body
https://www.benchchem.com/product/b138754?utm_src=pdf-body
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-1C3A-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTcyMTB8YXBwbGljYXRpb24vcGRmfGFHRmhMMmhqTVM4NU1qTXpOREEwTWpNeE56RXdMMU5FUWw4eFF6TkJYMGxGWDBWT0xuQmtaZ3w3Yzc4Y2Y0MjZhYjc0ZDhhOWUwYWUzZDhmZDY1ODI2ZWQ5MTU3NmZiMGYyYjFjMDdiYjI3MzFmMmRjNTJjNGQ0
https://www.lobachemie.com/lab-chemical-msds/MSDS-4CHLOROANILINE-CASNO-106-47-02733-EN.aspx
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4CHLOROANILINE-CASNO-106-47-02733-EN.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2964.pdf
https://www.benchchem.com/product/b138754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula CeHeCIN

Molecular Weight 127.57 g/mol [3]

Appearance White or pale yellow solid[5][6]

Melting Point 67 - 70 °C (153 - 158 °F)[7]

Boiling Point 232 °C (450 °F)[1][7]

Flash Point 132 °C (269.6 °F)[1]

Vapor Pressure 0.03 hPa (0.02 mmHg) at 25 °C (77 °F)[7]
Water Solubility 2.2-3.9g/Lat 20 °C[1][7]

Density 1.17 - 1.43 g/cm?3 at 20 °C[1][2]

No specific OSHA PEL, NIOSH REL, or ACGIH
. TLV has been established. All contact should be
Occupational Exposure ) o
reduced to the lowest possible level as it is a

suspected carcinogen.[4]

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling and disposal of 4-
Chloroaniline.

Engineering Controls & Storage

o Ventilation: Always handle 4-Chloroaniline in a well-ventilated area.[8] Operations should be
conducted under a local exhaust ventilation system, such as a chemical fume hood, to
minimize inhalation exposure.[9]

o Storage: Store containers in a cool, dry, and well-ventilated area, tightly closed.[3][4] Keep
away from incompatible materials such as strong acids and oxidizing agents.[4] Protect from
direct light and air.[7][10] The storage area should be locked.[1][11]
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e Ignition Sources: Prohibit smoking and open flames where 4-Chloroaniline is used or
stored.[4]

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.

» Hand Protection: Wear chemical-resistant gloves tested according to standards like EN 374.
[9][10] Nitrile or neoprene gloves are recommended.[12] Always inspect gloves for integrity
before use.[12]

e Eye and Face Protection: Use chemical safety goggles with side shields or a full-face shield.
[91[12]

» Body Protection: Wear a lab coat or chemical-resistant suit to prevent skin contact.[9][12] For
significant exposure risks, a dust-tight suit is recommended.[9]

o Respiratory Protection: If dust or aerosols can be generated, use a NIOSH-approved
supplied-air respirator with a full facepiece operated in a positive-pressure mode.[4] In case
of inadequate ventilation, respiratory protection is necessary.[3]

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all safety precautions have been read and understood.
[1] Confirm that emergency equipment, such as an eyewash station and safety shower, is
accessible.[4]

e Weighing and Transfer: Conduct weighing and transfer operations within a chemical fume
hood or other contained ventilation device to prevent dust generation.[8] Avoid creating dust.

[7]

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][4] Wash hands
thoroughly with soap and water after handling the chemical and before leaving the work
area.[3][9]

» Clothing: Remove any contaminated clothing immediately and wash it before reuse.[9][11]
Contaminated work clothes should not be taken home.[4]
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First Aid and Emergency Procedures

Immediate medical attention is required for any exposure.

Inhalation: Move the victim to fresh air and keep them warm and at rest.[1] If breathing is
difficult or has stopped, provide artificial respiration and seek immediate medical help.[1][2]

Skin Contact: Immediately remove all contaminated clothing.[2][11] Wash the affected skin
area immediately and thoroughly with plenty of soap and water.[1][4] Seek prompt medical
attention.[3]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[3][9]
Remove contact lenses if present and easy to do so. Continue rinsing and consult a doctor.
[O1[11]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and call a poison center
or doctor immediately.[1][2][3]

Decontamination and Disposal Plan

Waste Classification: 4-Chloroaniline and any materials contaminated with it (e.g., gloves,
wipes, absorbent material) must be treated as hazardous waste.[4][8] The EPA hazardous
waste number for p-chloroaniline is P024.[5][8]

Containerization: Collect waste in suitable, sealed, and clearly labeled containers.[7][12] The
label must include "Hazardous Waste" and the chemical name.[12]

Storage of Waste: Store hazardous waste containers in a designated, secure, and well-
ventilated area.[12]

Disposal: Do not discharge into drains or the environment.[9] Arrange for disposal through a
licensed hazardous waste management company, following all local, state, and federal
regulations.[1][8][12]

Emergency Workflow: 4-Chloroaniline Spill

The following diagram outlines the procedural steps for managing a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b138754?utm_src=pdf-custom-synthesis
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103500-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-1C3A-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTcyMTB8YXBwbGljYXRpb24vcGRmfGFHRmhMMmhqTVM4NU1qTXpOREEwTWpNeE56RXdMMU5FUWw4eFF6TkJYMGxGWDBWT0xuQmtaZ3w3Yzc4Y2Y0MjZhYjc0ZDhhOWUwYWUzZDhmZDY1ODI2ZWQ5MTU3NmZiMGYyYjFjMDdiYjI3MzFmMmRjNTJjNGQ0
https://www.lobachemie.com/lab-chemical-msds/MSDS-4CHLOROANILINE-CASNO-106-47-02733-EN.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2964.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroaniline
https://www.osha.gov/chemicaldata/41
https://www.cdnisotopes.com/media/catalog/product/d/-/d-2461_7.pdf
https://datasheets.scbt.com/sc-356883.pdf
https://www.aarti-industries.com/Upload/PDF/Gps-safety-summary-4-chloroaniline.pdf
https://www.carlroth.com/medias/SDB-1C3A-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzU1NDB8YXBwbGljYXRpb24vcGRmfGFERXhMMmhqTlM4NU1qTXpOREEwTVRNek5EQTJMMU5FUWw4eFF6TkJYMGRDWDBWT0xuQmtaZ3xkOWQwNTE1YWEzN2Q3NDM4M2VmOWFlNmI3NzViMWZjZDkxYTRmM2U4M2I3NGM3MTI1MGIyMWI0OTM1MWEyNjY3
https://www.cpachem.com/msds?num=SB57&dnl=sd_-_4-Chloroaniline_%5BCAS_106-47-8%5D_%28SB57%29_%28EU%29.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_4_3_Chloro_4_fluorophenyl_aniline.pdf
https://www.benchchem.com/product/b138754#personal-protective-equipment-for-handling-4-chloroaniline
https://www.benchchem.com/product/b138754#personal-protective-equipment-for-handling-4-chloroaniline
https://www.benchchem.com/product/b138754#personal-protective-equipment-for-handling-4-chloroaniline
https://www.benchchem.com/product/b138754#personal-protective-equipment-for-handling-4-chloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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